Cas no 1192829-82-5 (2-Chloro-4-isopropoxybenzoic acid methyl ester)
1192829-82-5 structure
Product Name:2-Chloro-4-isopropoxybenzoic acid methyl ester
CAS No:1192829-82-5
MF:C11H13ClO3
MW:228.672122716904
MDL:MFCD22543689
CID:2116503
Update Time:2025-09-26
2-Chloro-4-isopropoxybenzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-chloro-4-isopropoxybenzoate
- 2-Chloro-4-isopropoxybenzoic acid methyl ester
- CFGMHCRYMSFFMR-UHFFFAOYSA-N
- Y3791
- Methyl 2-chloro-4-[(1-methylethyl)oxy]benzoate
-
- MDL： MFCD22543689
- Inchi： 1S/C11H13ClO3/c1-7(2)15-8-4-5-9(10(12)6-8)11(13)14-3/h4-7H,1-3H3
- InChI Key： CFGMHCRYMSFFMR-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=CC(=C1)OC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- XLogP3: 4.2
- Topological Polar Surface Area: 35.5
2-Chloro-4-isopropoxybenzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB516258-1 g |
2-Chloro-4-isopropoxybenzoic acid methyl ester |
1192829-82-5 | 1g |
€196.30 | 2023-04-17 | ||
| abcr | AB516258-5 g |
2-Chloro-4-isopropoxybenzoic acid methyl ester |
1192829-82-5 | 5g |
€573.10 | 2023-04-17 | ||
| Aaron | AR01DOCV-1g |
Methyl2-chloro-4-isopropoxy-benzoate |
1192829-82-5 | 95% | 1g |
$800.00 | 2025-02-12 | |
| Aaron | AR01DOCV-250mg |
Methyl2-chloro-4-isopropoxy-benzoate |
1192829-82-5 | 95% | 250mg |
$500.00 | 2025-02-12 | |
| abcr | AB516258-1g |
2-Chloro-4-isopropoxybenzoic acid methyl ester; . |
1192829-82-5 | 1g |
€176.30 | 2025-04-22 | ||
| abcr | AB516258-5g |
2-Chloro-4-isopropoxybenzoic acid methyl ester; . |
1192829-82-5 | 5g |
€495.90 | 2025-04-22 | ||
| Aaron | AR01DOCV-5g |
Methyl2-chloro-4-isopropoxy-benzoate |
1192829-82-5 | 5g |
$431.00 | 2023-12-16 | ||
| Ambeed | A425514-1g |
Methyl 2-chloro-4-isopropoxybenzoate |
1192829-82-5 | 95+% | 1g |
$143.0 | 2024-04-25 | |
| Ambeed | A425514-5g |
Methyl 2-chloro-4-isopropoxybenzoate |
1192829-82-5 | 95+% | 5g |
$519.0 | 2024-04-25 | |
| abcr | AB516258-10g |
2-Chloro-4-isopropoxybenzoic acid methyl ester; . |
1192829-82-5 | 10g |
€805.40 | 2025-04-22 |
2-Chloro-4-isopropoxybenzoic acid methyl ester Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
1192829-82-5 (2-Chloro-4-isopropoxybenzoic acid methyl ester) Related Products
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- 104253-45-4(2-Chloro-4-methoxy-benzoic Acid Methyl Ester)
- 84700-06-1(Benzoic acid, 2-chloro-4-[(4-ethylbenzoyl)oxy]-, 4-ethylphenyl ester)
- 321726-55-0(4-Formylphenyl 2-chlorobenzoate)
- 6280-48-4(Benzoic acid,2-chloro-, 4-methylphenyl ester)
- 334018-32-5(2-Chloro-4-isopropoxybenzoic Acid)
- 71849-98-4(Benzoic acid,2,6-dichloro-, phenyl ester)
- 72083-17-1(Benzoic acid, 2,4-dichloro-, 4-chlorophenyl ester)
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